Cas no 956229-69-9 (tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Properties

Names and Identifiers

• tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 2-(tert-Butoxycarbonyl)phenylboronic acid pinacol ester
• 2-TERT-BUTOXYCARBONYLPHENYLBORONIC ACID PINACOL ESTER
• -TERT-BUTOXYCARBONYLPHENYLBORONIC ACID PINACOL ESTER
• BM558
• tert-butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 2-(tert-Butoxycarbonyl)phenylboronic acid pinacol ester, AldrichCPR
• MFCD03453053
• 2-t-butoxycarbonylphenylboronic acid pinacol ester
• 956229-69-9
• AKOS015893177
• N12120
• Tert-butyl2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 2-(tert-Butoxycarbonyl)phenylboronic acid, pinacol ester
• SCHEMBL6240652
• CS-0175395
• 2-t-butoxycarbonylphenyl-boronic acid pinacol ester
• AB15482
• LPIQEOUMTWQOOM-UHFFFAOYSA-N
• BS-29887
• DTXSID60402581
• +Expand

• MDL： MFCD03453053
• InChIKey： LPIQEOUMTWQOOM-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H25BO4/c1-15(2,3)20-14(19)12-10-8-9-11-13(12)18-21-16(4,5)17(6,7)22-18/h8-11H,1-7H3
• SMILES： CC(C)(C)OC(=O)C1=CC=CC=C1B2OC(C)(C)C(C)(C)O2

Computed Properties

• Exact Mass: 304.18500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 304.1845894g/mol
• Heavy Atom Count: 22
• Complexity: 409
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• LogP: 2.94110
• PSA: 44.76000

tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Security Information

tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%